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Abstract: This document provides detailed application notes and protocols for utilizing remote

sensing technologies to monitor and analyze land use and land cover (LULC) changes in

Namie, a town in the Fukushima Prefecture of Japan. Following the 2011 Fukushima Daiichi

nuclear disaster, significant shifts in land use have occurred due to evacuation,

decontamination efforts, and subsequent repopulation and agricultural revitalization. Remote

sensing offers a powerful and efficient means to quantify these changes over large areas and

extended periods. These protocols are intended for researchers and scientists engaged in

environmental monitoring, disaster impact assessment, and regional planning.

Introduction
The Great East Japan Earthquake and subsequent tsunami on March 11, 2011, led to the

Fukushima Daiichi nuclear disaster, causing widespread evacuation of Namie and other

surrounding municipalities. This event triggered profound and unique land use and land cover

(LULC) changes. Initially, agricultural lands and residential areas were abandoned, leading to

the encroachment of natural vegetation. Subsequently, large-scale decontamination efforts

resulted in the removal of topsoil and vegetation, creating bare land. In recent years, with the

lifting of evacuation orders in parts of the town, there has been a gradual return of agricultural

activities and redevelopment.

Monitoring these dynamic changes is crucial for understanding the environmental recovery

process, assessing the effectiveness of remediation policies, and planning for the future of the

region. Remote sensing, through the analysis of satellite imagery, provides a cost-effective and
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comprehensive approach to map and quantify these LULC transformations.[1][2] This

document outlines the methodologies for acquiring, processing, and analyzing remote sensing

data to track these changes in Namie.

Datasets and Software
Satellite Imagery
A multi-temporal and multi-sensor approach is recommended to capture the diverse LULC

changes in Namie. The choice of satellite data depends on the specific research objectives,

balancing spatial resolution, spectral resolution, and temporal frequency.[1]

Satellite/Sensor Spatial Resolution Revisit Time
Key Applications in
Namie

Landsat-5/7/8/9 30m 16 days

Long-term LULC

change analysis (pre-

and post-disaster).

Sentinel-2 10m - 60m 5 days

Monitoring vegetation

regrowth, agricultural

activity, and

infrastructure

changes.

ALOS

(PALSAR/AVNIR-2)
10m Variable

High-resolution land

cover mapping.[3]

WorldView-2/3, SPOT-

6/7
<5m Daily

Detailed analysis of

specific sites, such as

decontamination

waste storage or new

infrastructure.[1]

Software
Geographic Information System (GIS) Software: QGIS (Open Source), ArcGIS

Image Processing Software: ENVI, ERDAS IMAGINE
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Programming Environments: Google Earth Engine (for cloud-based analysis), Python (with

libraries such as GDAL, Rasterio, Scikit-learn), R.

Experimental Protocols
This section details the step-by-step workflow for a land use change detection study in Namie
using remote sensing data.

Data Acquisition and Pre-processing
Define Study Area: Delineate the administrative boundary of Namie.

Select Imagery: Acquire satellite images for the desired time periods (e.g., pre-disaster 2010,

immediate post-disaster 2012, mid-recovery 2018, and recent 2024). Prioritize cloud-free

images from the same season (e.g., summer) to minimize seasonal variations in vegetation.

Radiometric Correction: Convert digital numbers (DNs) to surface reflectance to account for

atmospheric effects. This is crucial for accurate comparison of images from different dates

and sensors.[4]

Geometric Correction: Ensure all images are accurately co-registered to a common

coordinate system (e.g., UTM Zone 54N). This minimizes spatial shifts between images.

Image Classification
The goal of image classification is to assign each pixel in the satellite image to a specific LULC

class. A supervised classification approach is recommended for higher accuracy, utilizing

training data to "teach" the algorithm to recognize different land cover types.

Define LULC Classes: Based on the context of Namie, the following classes are relevant:

Water Bodies

Built-up Area (residential, commercial, industrial)

Paddy Field

Cropland (other than paddy)
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Forest (deciduous and evergreen)

Grassland/Pasture

Bare Land (including decontamination sites)

Solar Panels

Wetland[3]

Collect Training Data: Create training polygons for each LULC class by digitizing areas of

known land cover on the satellite images. Google Earth can be a valuable reference for this

step. For each class, collect a sufficient number of representative samples spread across the

study area.[4][5]

Select and Apply a Classification Algorithm: Several machine learning algorithms can be

used for supervised classification.[6][7][8]

Maximum Likelihood Classifier (MLC): A traditional statistical method that assigns pixels to

the class with the highest probability.[9][10]

Support Vector Machine (SVM): A powerful algorithm that finds the optimal hyperplane to

separate classes, often yielding high accuracy.[4][9]

Random Forest (RF): An ensemble learning method that builds multiple decision trees and

merges their outputs, known for its robustness and high accuracy.[6]

Deep Learning (e.g., Convolutional Neural Networks - CNNs): Advanced models that can

learn complex spatial and spectral features, suitable for high-resolution imagery.[3][8]

Perform Classification: Run the chosen classifier on the pre-processed satellite images for

each time period to generate LULC maps.

Accuracy Assessment
It is critical to evaluate the accuracy of the generated LULC maps.
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Generate Validation Points: Create a separate set of random points within the study area that

were not used for training.

Assign Ground Truth: For each validation point, determine the actual LULC class using high-

resolution imagery (e.g., from Google Earth) or field data.

Create a Confusion Matrix: Compare the classified LULC at each validation point with the

ground truth. The confusion matrix summarizes the classification performance.[6]

Calculate Accuracy Metrics: From the confusion matrix, calculate:

Overall Accuracy: The percentage of correctly classified pixels.

Kappa Coefficient: A statistical measure that accounts for agreement by chance.[1][3][11]

Producer's and User's Accuracy: Class-specific accuracy metrics.

An overall accuracy and Kappa coefficient above 85% are generally considered good for LULC

mapping.[12][13]

Change Detection Analysis
This final step quantifies the LULC changes between different time periods.

Post-Classification Comparison: This is a straightforward and widely used method.[9]

Compare the LULC maps from two different dates on a pixel-by-pixel basis.

Generate a Change Matrix: Create a table that shows the "from-to" changes. For example, it

will quantify how many hectares of "Paddy Field" in 2010 transitioned to "Grassland" by

2018.

Quantify and Map Changes: Calculate the total area of change for each LULC transition.

Create a change map that visually represents the spatial distribution of these changes.

Data Presentation
The quantitative results of the LULC change analysis should be summarized in a clear and

structured table.
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Table 1: Land Use and Land Cover Change in Namie (2010-2024)

Land
Cover
Class

Area in
2010
(ha)

% of
Total

Area in
2018
(ha)

% of
Total

Area in
2024
(ha)

% of
Total

Net
Change
2010-
2024
(ha)

Forest Data Data Data Data Data Data Data

Paddy

Field
Data Data Data Data Data Data Data

Cropland Data Data Data Data Data Data Data

Grasslan

d
Data Data Data Data Data Data Data

Built-up

Area
Data Data Data Data Data Data Data

Bare

Land
Data Data Data Data Data Data Data

Water

Bodies
Data Data Data Data Data Data Data

Solar

Panels
Data Data Data Data Data Data Data

Total Data 100% Data 100% Data 100% -

(Note: "Data" placeholders should be filled with the results from the GIS analysis.)

Visualization
Diagrams are essential for illustrating the workflow and relationships between different stages

of the analysis.

Caption: Experimental workflow for LULC change detection in Namie.
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Conclusion
The application of remote sensing provides an invaluable tool for the quantitative assessment

of land use and land cover changes in Namie following the 2011 disaster. By following the

protocols outlined in this document, researchers can generate accurate, time-series LULC

maps. This data is fundamental for understanding the trajectory of environmental recovery,

informing policy decisions, and supporting the sustainable redevelopment of the region. The

combination of multi-resolution satellite data and advanced machine learning classifiers can

yield detailed insights into the complex spatial and temporal dynamics of this unique post-

disaster landscape.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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